Cas no 2060038-64-2 (Imidazo[1,5-a]pyrimidine-8-carboxamide, 4-(1-ethoxyethenyl)-2-(2-methylpropyl)-)

• Product Name: Imidazo[1,5-a]pyrimidine-8-carboxamide, 4-(1-ethoxyethenyl)-2-(2-methylpropyl)-
• CAS No: 2060038-64-2
• MF: C₁₅H₂₀N₄O₂
• MW: 288.344902992249
• MDL: MFCD30498616
• CID: 5173578
• PubChem ID: 125453105
• Update Time: 2025-10-28

Imidazo[1,5-a]pyrimidine-8-carboxamide, 4-(1-ethoxyethenyl)-2-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,5-a]pyrimidine-8-carboxamide, 4-(1-ethoxyethenyl)-2-(2-methylpropyl)-

• MDL： MFCD30498616
• Inchi： 1S/C15H20N4O2/c1-5-21-10(4)12-7-11(6-9(2)3)18-15-13(14(16)20)17-8-19(12)15/h7-9H,4-6H2,1-3H3,(H2,16,20)
• InChI Key： LWWPABZZGVYNFD-UHFFFAOYSA-N
• SMILES： C12=C(C(N)=O)N=CN1C(C(OCC)=C)=CC(CC(C)C)=N2

Additional information on Imidazo[1,5-a]pyrimidine-8-carboxamide, 4-(1-ethoxyethenyl)-2-(2-methylpropyl)-

Imidazo[1,5-a]pyrimidine-8-carboxamide, 4-(1-ethoxyethenyl)-2-(2-methylpropyl)-: A Comprehensive Overview

Imidazo[1,5-a]pyrimidine-8-carboxamide, 4-(1-ethoxyethenyl)-2-(2-methylpropyl)- (CAS No. 2060038-64-2) is a highly specialized organic compound with significant potential in various fields of research and application. This compound belongs to the class of imidazo[1,5-a]pyrimidines, which are known for their unique structural features and versatile chemical properties. The presence of the carboxamide group at the 8-position and the ethoxyethenyl and isobutyl substituents at positions 4 and 2, respectively, confers this molecule with distinctive reactivity and functionality.

The synthesis of imidazo[1,5-a]pyrimidine derivatives has been a focal point in organic chemistry due to their ability to serve as building blocks for more complex structures. Recent advancements in synthetic methodologies have enabled the precise construction of such molecules with high yields and excellent stereochemical control. For instance, researchers have employed multi-component reactions and transition-metal catalysis to streamline the synthesis of imidazo[1,5-a]pyrimidine-8-carboxamides, making them more accessible for further studies.

One of the most promising applications of this compound lies in its potential as a pharmacological agent. Studies have demonstrated that certain imidazo[1,5-a]pyrimidine derivatives exhibit potent biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The carboxamide group in this molecule is particularly significant as it can act as a hydrogen bond donor or acceptor, enhancing its bioavailability and interaction with biological targets. Recent research has explored the role of this compound in modulating cellular signaling pathways associated with chronic diseases, suggesting its potential as a lead compound for drug development.

In addition to its pharmacological applications, imidazo[1,5-a]pyrimidine-8-carboxamide derivatives have shown promise in materials science. The rigid aromatic structure of these compounds makes them ideal candidates for use in organic electronics and optoelectronic devices. For example, researchers have investigated their use as semiconducting materials in field-effect transistors (FETs) and light-emitting diodes (LEDs). The introduction of substituents like the ethoxyethenyl group has been found to enhance the electronic properties of these materials, making them more suitable for advanced technological applications.

The structural versatility of imidazo[1,5-a]pyrimidine-8-carboxamides also lends itself well to catalytic applications. Recent studies have highlighted their ability to act as efficient catalysts in various organic transformations, including cross-coupling reactions and enantioselective syntheses. The presence of electron-donating groups like the isobutyl substituent can modulate the electronic environment of the catalyst's active site, thereby improving its catalytic performance. This has opened up new avenues for green chemistry and sustainable chemical synthesis.

From an environmental standpoint, understanding the fate and behavior of imidazo[1,5-a]pyrimidine derivatives in natural systems is crucial for assessing their safety and sustainability. Recent environmental toxicology studies have focused on evaluating their biodegradation pathways and potential ecotoxicological effects. These studies have provided valuable insights into designing more eco-friendly compounds by incorporating biodegradable functional groups like the ethoxyethenyl substituent.

Looking ahead, the continued exploration of imidazo[1,5-a]pyrimidine-8-carboxamide derivatives is expected to yield even more groundbreaking discoveries. Collaborative efforts between chemists, biologists, and materials scientists are paving the way for innovative applications across multiple disciplines. As research progresses, it is anticipated that these compounds will play an increasingly important role in advancing both scientific knowledge and technological innovation.